Mizoribine prodrug-1

• Molecular Formula: C19H29N3O8
• Molecular Weight: 427.4 g/mol
• InChI: InChI=1S/C19H29N3O8/c1-18(2,3)16(27)21-13(25)10-14(26)22(8-20-10)15-12(24)11(23)9(30-15)7-29-17(28)19(4,5)6/h8-9,11-12,15,23-24,26H,7H2,1-6H3,(H,21,25,27)/t9-,11-,12-,15-/m1/s1
• InChIKey: UDCUBGLDYWCOKF-SDBHATRESA-N

Mizoribine Prodrug-1 (Compound 18) Overview

Mizoribine prodrug-1 (compound 18) is an orally active, ester-based prodrug derived from the well-characterized immunosuppressive imidazole nucleoside, mizoribine (also known as bredinin) [1][2]. Mizoribine itself acts as a selective inhibitor of inosine-5′-monophosphate dehydrogenase (IMPDH), a key enzyme in the de novo guanine nucleotide biosynthesis pathway critical for lymphocyte proliferation [2]. While mizoribine has established clinical utility, particularly in Asia for preventing renal transplant rejection and treating autoimmune conditions, its oral bioavailability is known to be highly variable, ranging from 12% to 81% in kidney transplant recipients, which necessitates individualized dosing [3]. Mizoribine prodrug-1 was rationally designed as part of a broader effort to overcome these pharmacokinetic limitations and enhance in vivo efficacy through a prodrug strategy [2][3].

Prodrug Strategy Lipophilic ester prodrug of mizoribine for IMPDH inhibition research

Exposure Profile Designed to support more consistent oral exposure in rodent models

Model Context Supports transplantation and autoimmunity model-response studies

• [1] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source
• [2] Herdewijn, P., Gao, L.-J., Lin, Y., & Waer, M. (2018). NOVEL PRODRUGS OF MIZORIBINE. (Patent No. WO2018134399A1). World Intellectual Property Organization. View Source
• [3] Ishida, K., et al. (2017). Impact of Concentrative Nucleoside Transporter 1 Gene Polymorphism on Oral Bioavailability of Mizoribine in Stable Kidney Transplant Recipients. Basic & Clinical Pharmacology & Toxicology, 120(6), 601-606. View Source

Need for Mizoribine Prodrug-1

The parent compound, mizoribine, is not a simple, reliable reagent. Its clinical utility is severely hampered by its well-documented, highly variable oral pharmacokinetics, with bioavailability in kidney transplant recipients reported to range from as low as 12% to as high as 81% [1]. This extreme inter-individual heterogeneity is linked to polymorphisms in the concentrative nucleoside transporter 1 (CNT1) gene, which mediates its intestinal absorption [1]. Consequently, simply using the parent drug mizoribine in research introduces a significant, uncontrollable experimental variable that can confound dose-response studies and obscure true therapeutic efficacy. Mizoribine prodrug-1 was specifically engineered with a lipophilic ester moiety to bypass this variable active transport mechanism, aiming to provide more consistent and predictable drug exposure [2]. Therefore, substituting Mizoribine prodrug-1 with the parent mizoribine in a research or development program negates the core design purpose of this compound and is likely to reintroduce the very pharmacokinetic noise that this prodrug strategy was intended to resolve.

Parent oral exposure variability

Mizoribine bioavailability ranges from 12% to 81% in transplant recipients due to CNT1 transporter polymorphisms, which may confound dose-response studies. Substituting with the prodrug may help bypass this variable absorption.

Mechanistic mismatch

The prodrug's ester moiety is designed to facilitate passive diffusion. Using parent mizoribine may reintroduce the active-transport dependency and associated pharmacokinetic noise that the prodrug was intended to resolve.

• [1] Ishida, K., et al. (2017). Impact of Concentrative Nucleoside Transporter 1 Gene Polymorphism on Oral Bioavailability of Mizoribine in Stable Kidney Transplant Recipients. Basic & Clinical Pharmacology & Toxicology, 120(6), 601-606. View Source
• [2] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source

Mizoribine Prodrug-1 Evidence

Cardiac Allograft Survival Advantage

In a direct, comparative in vivo study using a mouse model of cardiac allograft transplantation, Mizoribine prodrug-1 (compound 18) demonstrated a quantifiably superior ability to prolong graft survival compared to an equivalent oral dose of the parent drug, mizoribine [1]. While both compounds were administered at 20 mg/kg/day, only the prodrug group showed a statistically significant and meaningful extension of graft survival relative to the untreated control group, a benefit not observed with the parent drug at the same dose [1].

Cardiac Allograft Survival

Head-to-head

Prodrug: 12.6±0.9 days* (p<0.05 vs control)
Parent: 10.3±1.1 days (n.s.)
Control: 9.6±0.5 days

Reported graft-survival endpoint context

Oral 20 mg/kg/day; murine cardiac allograft model

Evidence Dimension	Cardiac Allograft Survival Prolongation
Target Compound Data	Mean graft survival prolonged to 12.6 ± 0.9 days (p < 0.05 vs. control)
Comparator Or Baseline	Mizoribine (parent drug): Mean graft survival was 10.3 ± 1.1 days (p > 0.05 vs. control). Vehicle control: Mean graft survival was 9.6 ± 0.5 days.
Quantified Difference	Prodrug treatment extended graft survival by ~3.0 days (31% increase vs. control) and by ~2.3 days (22% increase) vs. the parent drug. The prodrug's effect was statistically significant, whereas the parent drug's effect at the same dose was not.
Conditions	Mouse model of fully MHC-mismatched cardiac allograft transplantation; oral administration of 20 mg/kg/day.

Why This Matters

This direct, dose-matched comparison provides clear, quantitative proof of improved in vivo pharmacodynamic effect for the prodrug over the parent compound, validating its core design rationale for research applications.

• [1] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source

Ex Vivo IL-2 Suppression

In a rapid whole blood assay designed to screen for immunosuppressive activity, Mizoribine prodrug-1 (compound 18), a lipophilic ester derivative, demonstrated potent inhibition of interleukin-2 (IL-2) secretion [1]. This functional activity provides evidence that the prodrug is effectively bioactivated to inhibit T-cell function, distinguishing it from other classes of prodrugs (e.g., phosphoramidate) that were also synthesized in the same study [1].

Ex Vivo IL-2 Suppression

Class-level inference

Potent inhibition reported (qualitative)

Supports ex vivo IMPDH pathway activity interpretation

Rapid whole blood assay; phosphoramidate prodrugs inactive

Evidence Dimension	Inhibition of IL-2 Secretion (Ex Vivo)
Target Compound Data	Potent inhibition observed (qualitative/relative assessment).
Comparator Or Baseline	Amino acid conjugate prodrug (compound 20) also showed potent inhibition. Phosphoramidate prodrugs were ineffective in this assay.
Quantified Difference	Specific IC50 values are not reported in the abstract; the assessment is based on the authors' description of 'potent inhibition' for the ester-based class relative to the inactive phosphoramidate class.
Conditions	Rapid whole blood assay measuring IL-2 secretion.

Why This Matters

This data confirms the specific prodrug strategy (lipophilic ester) is effective at generating the active metabolite to engage the intended pharmacological target in a physiologically relevant ex vivo system.

• [1] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source

Synergy with Tacrolimus

In a combination therapy experiment, the co-administration of Mizoribine prodrug-1 with the calcineurin inhibitor tacrolimus resulted in a synergistic effect on prolonging cardiac allograft survival in mice [1]. This finding suggests the prodrug may have a distinct application in research focused on combination immunosuppressive regimens, potentially allowing for lower doses of tacrolimus to achieve therapeutic goals.

Synergy with Tacrolimus

Context-dependent

Reported synergistic effect with tacrolimus

Supports combination-regimen model-response endpoint context

Murine allograft model; quantitative synergy index not reported

Evidence Dimension	Graft Survival with Combination Therapy
Target Compound Data	Mizoribine prodrug-1 + Tacrolimus: Described as having a 'synergistic in vivo effect'.
Comparator Or Baseline	Monotherapy with either Mizoribine prodrug-1 or Tacrolimus.
Quantified Difference	Specific quantitative data on the magnitude of synergy (e.g., combination index) is not provided in the abstract.
Conditions	Mouse model of cardiac allograft transplantation.

Why This Matters

This finding opens a specific, high-value research avenue focused on combination regimens, differentiating its utility from compounds intended solely for monotherapy investigation.

• [1] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source

Mizoribine Prodrug-1 Applications

In Vivo Proof-of-Concept Models

Mizoribine prodrug-1 is ideally suited for researchers conducting in vivo efficacy studies in rodent models of transplantation or autoimmunity where consistent and predictable oral bioavailability is critical. As evidenced by its superior performance over the parent drug in a cardiac allograft model, this compound serves as a more reliable tool for establishing proof-of-concept for IMPDH inhibition via oral dosing, avoiding the high pharmacokinetic variability associated with mizoribine [1][2].

Synergistic Combination Therapies

Given the reported synergistic effect observed when Mizoribine prodrug-1 was combined with tacrolimus in vivo, this compound is a strong candidate for studies exploring novel combination regimens [1]. Research programs focused on minimizing the toxicity of calcineurin inhibitors by identifying effective, lower-dose combinations will find Mizoribine prodrug-1 a valuable tool for such investigations.

T-Cell Suppression via IMPDH Inhibition

This compound is well-suited for ex vivo and in vivo pharmacology studies aimed at elucidating the downstream effects of IMPDH inhibition on T-cell function. The demonstrated activity in inhibiting IL-2 secretion in a whole blood assay provides a clear functional readout [1]. It can be used to explore the nuances of purine salvage pathway dependence in different lymphocyte subsets or in specific disease models.

Application

Selection Property

Validation Focus

Oral IMPDH inhibition model-response studies

Consistent oral exposure profile

Graft survival endpoint reproducibility

Calcineurin inhibitor combination research

Reported synergy with tacrolimus

Combination-regimen endpoint evaluation

Ex vivo T-cell function assays

Ester prodrug bioactivation

IL-2 secretion inhibition endpoint

• [1] Gao, L. J., Lin, Y., De Jonghe, S., Waer, M., & Herdewijn, P. (2023). Synthesis of mizoribine prodrugs and their in vivo evaluation as immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 95, 129490. View Source
• [2] Herdewijn, P., Gao, L.-J., Lin, Y., & Waer, M. (2018). NOVEL PRODRUGS OF MIZORIBINE. (Patent No. WO2018134399A1). World Intellectual Property Organization. View Source